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Compound of Interest

Compound Name: MRS2690

Cat. No.: B10772397 Get Quote

Essential Safety and Handling Guide for
MRS2690
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of MRS2690, a potent P2Y14 receptor agonist. The following guidelines are based on standard

laboratory practices for potent small molecules, as a specific Safety Data Sheet (SDS) for

MRS2690 is not publicly available. Users are strongly advised to consult their institution's

Environmental Health and Safety (EHS) department for specific protocols.

Chemical and Biological Properties
MRS2690 is a potent agonist for the P2Y14 receptor, a G-protein coupled receptor involved in

various physiological processes, including immune responses.[1][2][3] It is significantly more

potent than the endogenous agonist UDP-glucose.[4]
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Property Value Source

Chemical Name

Diphosphoric acid 1-α-D-

glucopyranosyl ester 2-[(4'-

methylthio)uridin-5''-yl] ester

disodium salt

Tocris Bioscience

Molecular Formula C15H22N2Na2O16P2S
R&D Systems, Tocris

Bioscience

Molecular Weight 626.33 g/mol
R&D Systems, Tocris

Bioscience

Purity ≥98% (HPLC) Tocris Bioscience

Biological Activity
Potent P2Y14 receptor agonist

(EC50 = 49 nM)
Tocris Bioscience

Solubility Typically reconstituted in water
R&D Systems, Tocris

Bioscience

Storage Store at -20°C
R&D Systems, Tocris

Bioscience

Personal Protective Equipment (PPE)
Due to its high potency, appropriate PPE is mandatory to prevent accidental exposure.

PPE Category Specification Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended)
Prevents skin contact.

Eye Protection
Safety glasses with side

shields or safety goggles
Protects eyes from splashes.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection
Use in a certified chemical

fume hood

Minimizes inhalation risk of the

powdered form.
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Operational Plan: Handling and Reconstitution
Extreme care should be taken when handling the solid form of MRS2690 to avoid generating

dust.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the chemical fume hood is certified and functioning

correctly. Prepare all necessary equipment, including microcentrifuge tubes, pipettes, and

the reconstitution solvent (e.g., sterile water).

Weighing: If weighing the solid compound, do so within the chemical fume hood on a

calibrated analytical balance. Use appropriate weighing paper or a tared microcentrifuge

tube.

Reconstitution:

Slowly add the desired volume of solvent to the vial containing the solid MRS2690.

Cap the vial securely and vortex gently until the solid is completely dissolved.

For specific concentrations, refer to the batch-specific molecular weight on the product's

Certificate of Analysis.[5]

Aliquoting and Storage:

Aliquot the reconstituted solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Store the stock solution and aliquots at -20°C.[4]

Disposal Plan
All waste generated from handling MRS2690 should be considered chemical waste and

disposed of according to institutional guidelines.
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Waste Segregation and Disposal:

Solid Waste: Used weighing paper, contaminated pipette tips, and empty vials should be

placed in a designated solid chemical waste container.

Liquid Waste: Unused reconstituted solutions and aqueous waste from experiments should

be collected in a designated aqueous chemical waste container.

Contaminated PPE: Used gloves and disposable lab coats should be disposed of in the

appropriate solid waste stream as per your institution's policy.

Do not dispose of MRS2690 or its solutions down the drain or in the regular trash.[6][7][8]

Experimental Protocols and Visualizations
Experimental Workflow: In Vitro Calcium Mobilization
Assay
This workflow outlines a typical experiment to assess the agonist activity of MRS2690 by

measuring intracellular calcium mobilization in a cell line expressing the P2Y14 receptor.
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Caption: Workflow for a calcium mobilization assay using MRS2690.
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P2Y14 Receptor Signaling Pathway
MRS2690 activates the P2Y14 receptor, which is primarily coupled to the Gi alpha subunit of

the heterotrimeric G protein.[2] This initiates a signaling cascade that leads to the inhibition of

adenylyl cyclase and subsequent cellular responses.
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Caption: Simplified P2Y14 receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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